Methyl 3-(Trifluoromethyl)benzimidate Hydrochloride

• IUPAC Name: methyl 3-(trifluoromethyl)benzenecarboximidate;hydrochloride
• InChI: InChI=1S/C9H8F3NO.ClH/c1-14-8(13)6-3-2-4-7(5-6)9(10,11)12;/h2-5,13H,1H3;1H
• InChI Key: KLCFCQSOUZFEOY-UHFFFAOYSA-N
• Canonical SMILES: COC(=N)C1=CC(=CC=C1)C(F)(F)F.Cl
• Molecular Formula: C9H9ClF3NO
• Molecular Weight: 239.62 g/mol
• CAS RN: 56108-09-9

Description

Methyl 3-(Trifluoromethyl)benzimidate Hydrochloride is a chemical compound with the molecular formula C9H9ClF3NO and a molecular weight of 239.62 g/mol. It is used in various fields of research and industry.

Synthesis Analysis

The synthesis of Methyl 3-(Trifluoromethyl)benzimidate Hydrochloride involves various chemical reactions. For instance, one method involves the oxidative trifluoromethylation reaction of nucleophilic substrates and nucleophilic trifluoromethylation reagents in the presence of oxidants. Another method involves the use of copper-mediated or -catalyzed reactions with CF3SiMe3.

Molecular Structure Analysis

The molecular structure of Methyl 3-(Trifluoromethyl)benzimidate Hydrochloride consists of carbon, hydrogen, chlorine, fluorine, nitrogen, and oxygen atoms. The average mass of the molecule is 239.622 Da, and the monoisotopic mass is 239.032471 Da.

Chemical Reactions Analysis

Methyl 3-(Trifluoromethyl)benzimidate Hydrochloride undergoes various chemical reactions. For example, it can participate in oxidative trifluoromethylation reactions with various nucleophiles in the presence of oxidants. It can also participate in copper-mediated or -catalyzed reactions with CF3SiMe3.

Physical And Chemical Properties Analysis

The physical and chemical properties of Methyl 3-(Trifluoromethyl)benzimidate Hydrochloride include a boiling point of 93-95 °C/20 mmHg and a density of 1.295 g/mL at 25 °C.

Scientific Research Applications

Synthesis and Chemical Applications

• Synthetic Method for Arylhydrazones : Methyl 3-(Trifluoromethyl)benzimidate Hydrochloride has been used in the preparation of ester arylhydrazones, demonstrating its utility in organic synthesis (G. Zhang & Z. suo, 2004).
• Synthesis of Fluorinated Polyimides : It plays a role in the synthesis of novel fluorinated polyimides, highlighting its importance in developing materials with specific properties like high thermal stability and low dielectric constant (Susanta Banerjee et al., 2003).
• Fungicidal Activities : Novel bis(trifluoromethyl)phenyl-based strobilurin analogues, synthesized using Methyl 3-(Trifluoromethyl)benzimidate Hydrochloride, have shown significant fungicidal activities against various fungi (Aiping Liu et al., 2008).

Advanced Chemical Synthesis

• Trifluoromethyl-Decorated Compounds : This chemical is crucial in the Rh(III)-catalyzed synthesis of trifluoromethyl-decorated benzo[de][1,8]naphthyridines, a process important for creating compounds with specific optoelectronic properties (Yu Zhang et al., 2022).
• Development of Polyimides : It contributes to the development of soluble fluoro-polyimides with improved properties like optical transparency and moisture adsorption (Yung‐Chung Chen et al., 2020).

Chemical Properties and Reactivity

• Formation of Benzimidazoles : Methyl 3-(Trifluoromethyl)benzimidate Hydrochloride is involved in the formation of benzimidazoles, demonstrating its reactivity in diverse chemical reactions (H. Zarrinmayeh et al., 1998).
• Synthesis of α-Ketoimides : This compound is used in iodine-catalyzed oxidative cross-coupling reactions to create α-ketoimides, showcasing its versatility in synthetic chemistry (Xia Wu et al., 2014).

Safety and Hazards

Methyl 3-(Trifluoromethyl)benzimidate Hydrochloride is considered hazardous. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is advised to avoid breathing its mist, gas, or vapors, and to avoid contact with skin and eyes. Use of personal protective equipment and ensuring adequate ventilation is recommended.